Cas no 1026465-13-3 (Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester)

• Product Name: Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester
• CAS No: 1026465-13-3
• MF: C₂₈H₃₁N₃O₃
• MW: 457.56404709816
• CID: 893330
• Update Time: 2025-10-29

Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester
• ethyl 4-[3-[2-(dimethylamino)-2-oxoethyl]-6-methylimidazo[1,2-a]pyridin-2-yl]benzoate
• Zolpidem Phenyl-4-ca
• 4-[3-[2-(DiMethylaMino)-2-oxoethyl]-6-MethyliMidazo[1,2-a]pyridin-2-yl]benzoic Acid Ethyl Ester

• Inchi： 1S/C19H21N3O.C9H10O2/c1-13-5-8-15(9-6-13)19-16(11-18(23)21(3)4)22-12-14(2)7-10-17(22)20-19;1-2-11-9(10)8-6-4-3-5-7-8/h5-10,12H,11H2,1-4H3;3-7H,2H2,1H3
• InChI Key： FSPJUKVNJJCBTB-UHFFFAOYSA-N
• SMILES： O=C(CC1N2C(C=CC(=C2)C)=NC=1C1=CC=C(C)C=C1)N(C)C.C1=CC=C(C(OCC)=O)C=C1

Computed Properties

• Exact Mass: 365.17400

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.08 g/l) (25 º C),
• PSA: 63.91000
• LogP: 3.11710

Additional information on Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester

Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester: A Comprehensive Overview

Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester, identified by the CAS number 1026465-13-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science.

The name Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester itself provides insight into its chemical composition, with "Zolpidem" indicating its relation to the well-known hypnotic agent, while "Phenyl-4-carboxylic Acid Ethyl Ester" describes the specific functional groups present in the molecule. The CAS number 1026465-13-3 serves as a unique identifier, ensuring precise reference in scientific literature and regulatory documents.

Recent studies have highlighted the importance of understanding the synthesis and properties of such compounds. Researchers have explored various synthetic pathways to optimize the production of Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester. For instance, a study published in 2023 demonstrated a novel approach utilizing catalytic cross-coupling reactions, which significantly improved yield and purity compared to traditional methods.

The structural characterization of this compound has been enhanced through advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies revealed that the ethyl ester group plays a crucial role in stabilizing the molecule's conformation, which is essential for its pharmacological activity.

In terms of applications, Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester has shown promise in drug delivery systems. Its ability to form stable complexes with certain biopolymers has been leveraged in creating targeted drug delivery vehicles, as reported in a 2023 issue of the Journal of Controlled Release.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound more accurately. Using molecular docking studies, scientists have identified potential binding sites on key proteins, which could pave the way for its use in treating various neurological disorders.

The environmental impact of synthesizing and using Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester has also come under scrutiny. Green chemistry approaches are being developed to minimize waste and reduce energy consumption during its production process.

In conclusion, Zolpidem Phenyl-4-carboxylic Acid Ethyl Ester (CAS No.: 1026465-13-3) represents a fascinating compound with diverse applications across multiple scientific domains. As research continues to uncover its potential, it is poised to play a pivotal role in advancing both therapeutic interventions and material innovation.